4-Fluoro-1-nitro-2-(2,2,2-trifluoroethoxy)benzene
Cat. No. B7944184
M. Wt: 239.12 g/mol
InChI Key: USOVRXNIZFSGEU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08664249B2
Procedure details
To a solution of 2,4-difluoronitrobenzene (300.0 g, 1.89 mol) and 2,2,2-trifluoroethanol (245.0 g, 2.45 mol) in toluene (600 mL) was added sodium hydroxide (90.5 g, 2.26 mol) in portions over 30 min to keep the temperature between 30 and 40° C. After the temperature had dropped to 30° C., the reaction mixture was heated to 45-50° C. using an oil bath for additional 16 h. After cooling, water (500 mL) and 2.5 N H2SO4 (200-300 mL, for adjustment of pH to 5) were added and the organic layer was separated. The water layer was extracted with EtOAc (2×300 mL). The combined organic layers were washed with saturated sodium chloride solution (100 mL) and dried over magnesium sulfate. The solvent was evaporated to give a yellow oil, which solidified after 30 min to give a yellowish solid (450.0 g, quantitative). The crude product was used in the next step without purification. 1H NMR (300 MHz, CDCl3/TMS): δ 8.03-7.98 (m, 1H), 6.93-6.82 (m, 2H), 4.49 (q, J=7.7 Hz, 2H). 13C NMR (75 MHz, CDCl3/TMS): δ 165.0 (d, 1JCF=259.6 Hz), 152.3 (d, 3JCF=13.1 Hz), 128.2 (d, 3JCF=11.9 Hz), 122.4 (d, 1JCF=273.4 Hz), 110.1 (d, 2JCF=22.5 Hz), 105.9 (q, 1JCF=242.6 Hz), 104.3 (d, 2JCF=26.1 Hz), 67.6 (q, 1JCF=36.7 Hz).
Identifiers
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REACTION_CXSMILES
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F[C:2]1[CH:7]=[C:6]([F:8])[CH:5]=[CH:4][C:3]=1[N+:9]([O-:11])=[O:10].[F:12][C:13]([F:17])([F:16])[CH2:14][OH:15].[OH-].[Na+].OS(O)(=O)=O>C1(C)C=CC=CC=1.O>[F:8][C:6]1[CH:5]=[CH:4][C:3]([N+:9]([O-:11])=[O:10])=[C:2]([O:15][CH2:14][C:13]([F:17])([F:16])[F:12])[CH:7]=1 |f:2.3|
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Inputs
Step One
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Name
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|
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Quantity
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300 g
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Type
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reactant
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Smiles
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FC1=C(C=CC(=C1)F)[N+](=O)[O-]
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Name
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Quantity
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245 g
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Type
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reactant
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Smiles
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FC(CO)(F)F
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Name
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|
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Quantity
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90.5 g
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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600 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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47.5 (± 2.5) °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the temperature between 30 and 40° C
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ADDITION
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Type
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ADDITION
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Details
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After the temperature had dropped to 30° C.
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CUSTOM
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Type
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CUSTOM
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Details
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for additional 16 h
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Duration
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16 h
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling
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CUSTOM
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Type
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CUSTOM
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Details
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the organic layer was separated
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EXTRACTION
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Type
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EXTRACTION
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Details
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The water layer was extracted with EtOAc (2×300 mL)
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WASH
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Type
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WASH
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Details
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The combined organic layers were washed with saturated sodium chloride solution (100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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to give a yellow oil, which
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CUSTOM
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Type
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CUSTOM
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Details
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to give a yellowish solid (450.0 g, quantitative)
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was used in the next step without purification
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Outcomes
Product
Details
Reaction Time |
30 min |
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Name
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|
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Type
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Smiles
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FC1=CC(=C(C=C1)[N+](=O)[O-])OCC(F)(F)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
